Cas no 112734-12-0 (Benzenemethanamine, 2-fluoro-4-iodo-)

• Product Name: Benzenemethanamine, 2-fluoro-4-iodo-
• CAS No: 112734-12-0
• MF: C₇H₇FIN
• MW: 251.040057420731
• CID: 3620533
• PubChem ID: 19838807
• Update Time: 2025-05-23

Benzenemethanamine, 2-fluoro-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-fluoro-4-iodo-
• 112734-12-0
• SCHEMBL10487847
• (2-fluoro-4-iodophenyl)methanamine
• QXQDNFBNUIJQQX-UHFFFAOYSA-N
• 2-fluoro-4-iodobenzylamine

• Inchi： 1S/C7H7FIN/c8-7-3-6(9)2-1-5(7)4-10/h1-3H,4,10H2
• InChI Key： QXQDNFBNUIJQQX-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)F)CN

Computed Properties

• Exact Mass: 250.96072g/mol
• Monoisotopic Mass: 250.96072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on Benzenemethanamine, 2-fluoro-4-iodo-

Benzenemethanamine, 2-fluoro-4-iodo- (CAS No: 112734-12-0)

Benzenemethanamine, 2-fluoro-4-iodo- (CAS No: 112734-12-0) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in advanced materials and catalysis. This compound is characterized by a benzene ring substituted with a fluoro group at the 2-position and an iodo group at the 4-position, along with a methanamine functional group attached to the benzene ring.

The synthesis of Benzenemethanamine, 2-fluoro-4-iodo- involves a multi-step process that typically begins with the bromination of aniline derivatives, followed by substitution reactions to introduce the fluoro and iodo groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. The compound's structure makes it highly versatile for various applications, particularly in the development of novel materials with tailored electronic properties.

One of the most promising applications of Benzenemethanamine, 2-fluoro-4-iodo- is in the field of organic electronics. Researchers have demonstrated that this compound can serve as a building block for constructing advanced organic semiconductors, which are critical components in modern electronic devices such as flexible displays and wearable sensors. The presence of the fluoro and iodo substituents significantly influences the electronic properties of the compound, making it an ideal candidate for tuning semiconductor performance.

Recent studies have also explored the use of Benzenemethanamine, 2-fluoro-4-iodo- in catalysis. Its ability to act as a ligand in transition metal complexes has been exploited to develop highly efficient catalysts for various organic transformations, including cross-coupling reactions and enantioselective syntheses. These catalysts have shown remarkable activity and selectivity, making them valuable tools in drug discovery and fine chemical synthesis.

In addition to its role in materials science and catalysis, Benzenemethanamine, 2-fluoro-4-iodo- has also found applications in medicinal chemistry. Its unique structure allows for interactions with biological systems, making it a potential lead compound for drug development. Researchers are actively investigating its pharmacokinetic properties and bioavailability to assess its suitability as a therapeutic agent.

The structural versatility of Benzenemethanamine, 2-fluoro-4-iodo- has also led to its use in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical strength and thermal stability. These polymers are being explored for use in high-performance composites and advanced coatings.

From an environmental standpoint, the synthesis and application of Benzenemethanamine, 2-fluoro-4-i odo-* have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation is minimized while maintaining high yields.

In conclusion, Benzenemethanamine, 2-fluoro -4-i odo-* (CAS No: 112734 -12 -0) is a multifaceted chemical compound with wide-ranging applications across various scientific disciplines. Its unique structure enables it to serve as a building block for advanced materials, efficient catalysts, and potential therapeutic agents. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in shaping future technological advancements.